Cas no 34579-88-9 (Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-)

Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis- structure
34579-88-9 structure
Product Name:Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-
CAS No:34579-88-9
MF:C20H20N2O2
MW:320.385004997253
CID:1463303
PubChem ID:16099335
Update Time:2025-04-20

Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,2'-[1,4-phenylenebis(iminomethylene)]bis-
    • 2-[[4-[(2-hydroxyphenyl)methylamino]anilino]methyl]phenol
    • 2,2'-(1,4-Phenylene)Bis(Azanedily)Bis(Methylene)Diphenol
    • 2,2'-[1,4-Phenylenebis(azanediylmethylene)]diphenol
    • 34579-88-9
    • SCHEMBL11593766
    • DTXSID30582708
    • CHEMBL216031
    • Inchi: 1S/C20H20N2O2/c23-19-7-3-1-5-15(19)13-21-17-9-11-18(12-10-17)22-14-16-6-2-4-8-20(16)24/h1-12,21-24H,13-14H2
    • InChI Key: FYFIWSVKNZPSQC-UHFFFAOYSA-N
    • SMILES: OC1C=CC=CC=1CNC1C=CC(=CC=1)NCC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 320.1526
  • Monoisotopic Mass: 320.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • PSA: 64.52
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